molecular formula C7H6ClN3 B8758868 8-Chloro-6-methyl-imidazo[1,2-a]pyrazine CAS No. 143591-86-0

8-Chloro-6-methyl-imidazo[1,2-a]pyrazine

Cat. No. B8758868
CAS RN: 143591-86-0
M. Wt: 167.59 g/mol
InChI Key: FXONOQAQNTUFFX-UHFFFAOYSA-N
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Description

8-Chloro-6-methyl-imidazo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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properties

CAS RN

143591-86-0

Molecular Formula

C7H6ClN3

Molecular Weight

167.59 g/mol

IUPAC Name

8-chloro-6-methylimidazo[1,2-a]pyrazine

InChI

InChI=1S/C7H6ClN3/c1-5-4-11-3-2-9-7(11)6(8)10-5/h2-4H,1H3

InChI Key

FXONOQAQNTUFFX-UHFFFAOYSA-N

Canonical SMILES

CC1=CN2C=CN=C2C(=N1)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Pyridine (0.4 mL, 4.9 mmol) was added to a solution of 6-methyl-7H-imidazo[1,2-a]pyrazin-8-one (0.97 g, 6.5 mmol) in POCl3 (19 mL) and the reaction is stirred at 120° C. under N2 atmosphere for 4 h 30 min. The reaction is cooled to 60° C. and poured into 60 g of ice and stirred for 1 h. The solution is neutralized with NaOH (10%), extracted with CHCl3/IPA 9/1, dried with MgSO4 anh., filtered and concentrated. The crude product is purified by column chromatography using a gradient of (DCM/MeOH:99/1 to 95/5) to give 8-chloro-6-methyl-imidazo[1,2-a]pyrazine as a pale yellow solid (0.383 g, 35%).
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